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Audience: Researchers, scientists, and drug development professionals.

Introduction to 11-Hydroxyeicosatetraenoic Acid
(11-HETE)
11-Hydroxyeicosatetraenoic acid (11-HETE) is a bioactive lipid mediator derived from the

oxygenation of arachidonic acid (AA). As an important member of the eicosanoid family, 11-

HETE is involved in a variety of physiological and pathological processes. It is formed through

several enzymatic and non-enzymatic pathways, including cyclooxygenases (COX),

cytochrome P450 (CYP) enzymes, and lipid peroxidation.[1] The specific stereoisomer

produced, 11(R)-HETE or 11(S)-HETE, is dependent on the synthesis pathway and can elicit

different biological effects.[2] Due to its role in inflammation, cell signaling, and various

diseases, the accurate quantification and study of 11-HETE are of significant interest in

lipidomics.[3][4]

Biosynthesis and Signaling Pathways of 11-HETE
11-HETE is synthesized from arachidonic acid released from the cell membrane phospholipids

by phospholipase A2.[5][6]

Cyclooxygenase (COX) Pathway: Both COX-1 and COX-2 can convert arachidonic acid to

11-hydroperoxyeicosatetraenoic acid (11-HpETE), which is then reduced to 11-HETE.[7]

Notably, 11-HETE generated by COX enzymes is exclusively in the R-configuration.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1255236?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC9501142/
https://pubmed.ncbi.nlm.nih.gov/8216222/
https://pubmed.ncbi.nlm.nih.gov/28403941/
https://www.researchgate.net/publication/313431111_Obesity_is_positively_associated_with_arachidonic_acid-derived_5-_and_11-hydroxyeicosatetraenoic_acid_HETE
https://www.mdpi.com/1420-3049/24/8/1639
https://pmc.ncbi.nlm.nih.gov/articles/PMC10511835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5710736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5710736/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytochrome P450 (CYP) Pathway: Certain CYP isoforms can also directly produce 11-HETE

from arachidonic acid.[7]

Non-Enzymatic Lipid Peroxidation: Reactive oxygen species (ROS) can lead to the non-

enzymatic oxidation of arachidonic acid, forming a racemic mixture of 11-HETE enantiomers.

[1][3] This pathway is often associated with conditions of oxidative stress.

Once produced, 11-HETE can exert its biological effects through various signaling

mechanisms. For instance, it has been shown to influence cellular hypertrophy and may be

involved in cardiovascular functions.[8][9] Both 11(R)- and 11(S)-HETE have been shown to

induce cellular hypertrophic markers in cardiomyocytes.[8] Furthermore, 11-HETE is

considered a marker of lipid peroxidation and has been associated with obesity and related

metabolic conditions.[3]
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Biosynthesis of 11-HETE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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